Cas no 1699630-67-5 (4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide)
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
- EN300-1106826
- 1699630-67-5
-
- Inchi: 1S/C7H12N4O3S/c1-15(13,14)3-2-11-4-5(8)6(10-11)7(9)12/h4H,2-3,8H2,1H3,(H2,9,12)
- InChI Key: BINDABXXDNIRTD-UHFFFAOYSA-N
- SMILES: S(C)(CCN1C=C(C(C(N)=O)=N1)N)(=O)=O
Computed Properties
- Exact Mass: 232.06301143g/mol
- Monoisotopic Mass: 232.06301143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 129Ų
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106826-0.05g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1106826-0.1g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1106826-0.25g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1106826-0.5g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1106826-1.0g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 1g |
$1299.0 | 2023-05-24 | ||
| Enamine | EN300-1106826-2.5g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1106826-5.0g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 5g |
$3770.0 | 2023-05-24 | ||
| Enamine | EN300-1106826-10.0g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 10g |
$5590.0 | 2023-05-24 | ||
| Enamine | EN300-1106826-1g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1106826-5g |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide |
1699630-67-5 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide
Research Brief on 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide (CAS: 1699630-67-5)
4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide (CAS: 1699630-67-5) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.
The compound belongs to the pyrazole carboxamide class, which is known for its diverse pharmacological properties. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy. Researchers have identified its ability to modulate key signaling pathways involved in cell proliferation and survival, making it a promising candidate for targeted cancer treatments.
One of the most notable advancements in the study of 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide is its synthesis and optimization. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel synthetic route that improves yield and purity while reducing production costs. This development is critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against various cancer cell lines, including breast, lung, and colorectal cancers. Its mechanism of action involves the inhibition of specific kinases, such as AKT and mTOR, which are often dysregulated in cancer. These findings were corroborated by a 2024 study in *Cancer Research*, which highlighted the compound's potential to overcome resistance to existing therapies.
Despite these promising results, challenges remain in the development of 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.
In conclusion, 4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide represents a promising avenue for drug discovery, particularly in oncology. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound from the bench to the bedside.
1699630-67-5 (4-amino-1-(2-methanesulfonylethyl)-1H-pyrazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)